Cas no 748111-33-3 (methyl 2-amino-2-4-(pyrrolidin-1-yl)phenylacetate)

• Product Name: methyl 2-amino-2-4-(pyrrolidin-1-yl)phenylacetate
• CAS No: 748111-33-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6391004
• PubChem ID: 165663438
• Update Time: 2025-11-01

methyl 2-amino-2-4-(pyrrolidin-1-yl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-4-(pyrrolidin-1-yl)phenylacetate
• 748111-33-3
• methyl 2-amino-2-[4-(pyrrolidin-1-yl)phenyl]acetate
• EN300-1841804

• Inchi： 1S/C13H18N2O2/c1-17-13(16)12(14)10-4-6-11(7-5-10)15-8-2-3-9-15/h4-7,12H,2-3,8-9,14H2,1H3
• InChI Key： QNOPYVXMQKUTPJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC(=CC=1)N1CCCC1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6Ų

Additional information on methyl 2-amino-2-4-(pyrrolidin-1-yl)phenylacetate

Introduction to Methyl 2-amino-2-(4-pyrrolidin-1-yl)phenylacetate (CAS No. 748111-33-3)

Methyl 2-amino-2-(4-pyrrolidin-1-yl)phenylacetate, identified by its CAS number 748111-33-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable subject of study for researchers exploring new therapeutic agents. The structure of this molecule incorporates bothamino andpyrrolidin-1-yl functional groups, which are known to contribute to its unique chemical and biological properties.

Thephenylacetate moiety in the molecular structure of Methyl 2-amino-2-(4-pyrrolidin-1-yl)phenylacetate suggests a possible role in modulating biological pathways, particularly those involving neurotransmitter systems. Recent studies have highlighted the importance of phenylacetate derivatives in the development of drugs targeting neurological disorders. The presence of thepyrrolidin-1-yl group further enhances the compound's potential as a pharmacophore, as pyrrolidine derivatives are commonly found in bioactive molecules.

In the context of contemporary pharmaceutical research, Methyl 2-amino-2-(4-pyrrolidin-1-yl)phenylacetate has garnered attention for its structural similarity to known bioactive compounds. This similarity has prompted investigations into its potential role as a lead compound for drug development. Researchers have been particularly interested in its interaction withaminoacids and peptides, which could provide insights into its mechanism of action.

The synthesis of Methyl 2-amino-2-(4-pyrrolidin-1-yl)phenylacetate involves sophisticated organic chemistry techniques, including condensation reactions and functional group transformations. The precise arrangement of atoms in this molecule is critical for its biological activity, and thus, the synthetic route must be carefully optimized to ensure high yield and purity. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the structural integrity of the compound.

Evaluation of Methyl 2-amino-2-(4-pyrrolidin-1-yl)phenylacetate has been conducted through various biochemical assays to assess its interaction with biological targets. These assays have provided valuable data on its potential pharmacological effects. For instance, studies have explored its binding affinity to specific enzymes and receptors, which are crucial for understanding its mode of action. The results have been promising, indicating that this compound may exhibitantagonistic or effects depending on the target system.

TheMethyl group in the compound's name suggests a possible esterification process, which is a common modification in drug design to enhance solubility and bioavailability. This modification can significantly influence the pharmacokinetic properties of the molecule, making it more suitable for therapeutic applications. Additionally, the ester group can be further functionalized to explore different derivatives with enhanced biological activity.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems without causing significant side effects. Methyl 2-amino-2-(4-pyrrolidin-1-yl)phenylacetate fits into this category due to its structural features that suggest potential interactions with central nervous system (CNS) receptors. Preclinical studies have begun to investigate its effects on models of anxiety and depression, providing preliminary evidence for its therapeutic potential.

The chemical properties of Methyl 2-amino-2-(4-pyrrolidin-1-yl)phenylacetate make it an attractive candidate for further exploration in drug discovery. Its stability under various conditions and compatibility with standard biochemical assays enhance its utility in research settings. Moreover, the compound's solubility profile allows for easy formulation in experimental models, facilitating rapid testing and validation.

Ongoing research is focused on optimizing the synthesis of Methyl 2-amino-2-(4-pyrrolidin-1-yl)phenylacetate to improve yield and reduce costs. Innovations in synthetic methodologies are being explored to streamline production while maintaining high purity standards. These efforts are crucial for advancing this compound from a research tool to a viable candidate for clinical trials.

The integration of computational chemistry techniques has significantly accelerated the drug discovery process for Methyl 2-amino-2-(4-pyrrolidin-1-yl)phenylacetate. Molecular modeling studies have helped researchers predict binding interactions and optimize lead structures before experimental validation. This approach has not only saved time but also reduced the need for extensive trial-and-error experimentation.

In conclusion, Methyl 2-amino-2-(4-pyrrolidin-1-y]pheny] acetate (CAS No. 748111 -33 -3) represents a promising avenue in pharmaceutical research due to its unique structural features and potential biological activity. Further studies are warranted to fully elucidate its pharmacological properties and explore its therapeutic applications. The continued investigation of this compound will contribute significantly to our understanding ofamino-acid-based drugs and their role in treating neurological disorders.